Cas no 2137774-98-0 (1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one)

• Product Name: 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one
• CAS No: 2137774-98-0
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 6442584
• PubChem ID: 165843506
• Update Time: 2025-05-30

1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-766979
• 2137774-98-0
• 1-{8,8-difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one
• 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one

• Inchi： 1S/C12H20F2N2O/c1-8(2)9(3)10(17)16-6-11(7-16)4-15-5-12(11,13)14/h8-9,15H,4-7H2,1-3H3
• InChI Key： FWYRMEJBUVYAFR-UHFFFAOYSA-N
• SMILES： FC1(CNCC21CN(C(C(C)C(C)C)=O)C2)F

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one

Professional Introduction to Compound with CAS No. 2137774-98-0 and Product Name: 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one

The compound with the CAS number 2137774-98-0 and the product name 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one represents a significant advancement in the field of medicinal chemistry and pharmaceutical innovation. This compound belongs to a class of spirocyclic heterocycles that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of difluoro and diazaspiro moieties in its molecular framework suggests a high degree of functional complexity, which may contribute to its distinct pharmacological properties.

In recent years, spirocyclic compounds have been extensively studied for their ability to modulate various biological pathways. The spirocyclic core in 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one introduces a rigid structure that can enhance binding affinity and selectivity towards target enzymes or receptors. This feature is particularly valuable in drug design, where precise interaction with biological targets is crucial for achieving therapeutic efficacy.

The difluoro substitution at the 8-position of the spirocycle adds an additional layer of functional diversity. Fluorine atoms are known to influence the electronic properties of molecules, often leading to increased metabolic stability and improved bioavailability. This modification is particularly relevant in the context of drug development, where enhancing the pharmacokinetic profile of a compound can significantly impact its clinical success.

Moreover, the diazaspiro scaffold introduces nitrogen atoms into the molecular structure, which can participate in hydrogen bonding interactions with biological targets. This capability is essential for designing molecules that can effectively engage with proteins or nucleic acids in biological systems. The combination of these structural features makes 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of spirocyclic compounds as scaffolds for developing novel therapeutic agents. For instance, derivatives of spirocyclic azines have shown promise in inhibiting enzymes involved in inflammatory pathways. The compound in question shares structural similarities with these derivatives, suggesting that it may exhibit comparable biological activities. Further research is warranted to explore its potential as an anti-inflammatory agent or in other therapeutic contexts.

The dimethylbutan-1-one moiety at the 2-position of the molecule contributes to its overall lipophilicity, which can influence membrane permeability and cellular uptake. This aspect is particularly important in drug design, as it can affect how efficiently a compound reaches its target site within the body. Optimizing lipophilicity is a critical step in developing drugs that can achieve therapeutic concentrations at their intended sites of action.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive experimental trials. These tools can be used to simulate interactions between 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one and various biological targets, providing insights into its potential pharmacological effects. Such computational approaches are increasingly integral to modern drug discovery processes.

In conclusion, the compound with CAS number 2137774-98-0 and product name 1-{8,8-Difluoro-2,6-diazaspiro[3.4]octan-2-yl}-2,3-dimethylbutan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential biological activities make it a compelling subject for further research in medicinal chemistry and pharmaceutical science.